Cas no 189832-34-6 (Acetamide, N-(4-isocyanophenyl)-)

• Product Name: Acetamide, N-(4-isocyanophenyl)-
• CAS No: 189832-34-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 3848248
• PubChem ID: 449779
• Update Time: 2025-06-08

Acetamide, N-(4-isocyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-isocyanophenyl)-
• N-(4-ISOCYANOPHENYL)ACETAMIDE
• 189832-34-6
• AKOS006314433

• Inchi： 1S/C9H8N2O/c1-7(12)11-9-5-3-8(10-2)4-6-9/h3-6H,1H3,(H,11,12)
• InChI Key： PQRKCCOFKFQDAP-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)[N+]#[C-]

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on Acetamide, N-(4-isocyanophenyl)-

Acetamide, N-(4-isocyanophenyl)- (CAS No. 189832-34-6): A Comprehensive Overview

Acetamide, N-(4-isocyanophenyl)- (CAS No. 189832-34-6) is a versatile compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound, also known as N-(4-isocyanophenyl)acetamide, has garnered attention for its unique properties and potential uses in drug development and chemical synthesis.

The chemical structure of N-(4-isocyanophenyl)acetamide consists of an acetamide group attached to a phenyl ring with an isocyanate functional group at the para position. This configuration imparts specific reactivity and stability characteristics that make it valuable in a range of applications. The isocyanate group, in particular, is known for its reactivity with amines and alcohols, making it a key intermediate in the synthesis of ureas and other derivatives.

In the pharmaceutical industry, N-(4-isocyanophenyl)acetamide has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, analgesic, and antitumor properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(4-isocyanophenyl)acetamide exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, N-(4-isocyanophenyl)acetamide is also utilized in chemical synthesis for its ability to form stable urea linkages. Ureas are important functional groups found in many natural products and synthetic compounds, including pharmaceuticals, agrochemicals, and materials science applications. The ability to efficiently synthesize urea derivatives using N-(4-isocyanophenyl)acetamide has led to its widespread use in the development of new materials and coatings with enhanced properties.

In the context of materials science, recent research has focused on the use of N-(4-isocyanophenyl)acetamide as a precursor for the synthesis of polyurethane-based materials. Polyurethanes are widely used in various industries due to their excellent mechanical properties, chemical resistance, and versatility. A 2022 study published in the Journal of Applied Polymer Science reported that polyurethanes derived from N-(4-isocyanophenyl)acetamide exhibited improved thermal stability and mechanical strength compared to traditional polyurethanes.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies have shown that N-(4-isocyanophenyl)acetamide can be synthesized using environmentally friendly methods, such as solvent-free reactions and catalytic processes. These green chemistry approaches not only reduce the environmental footprint but also enhance the economic viability of large-scale production.

In conclusion, N-(4-isocyanophenyl)acetamide (CAS No. 189832-34-6) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and reactivity make it a valuable intermediate in pharmaceutical development, chemical synthesis, and materials science. Ongoing research continues to uncover new applications and optimize existing processes involving this compound, ensuring its relevance and importance in the scientific community.